Cas no 2229660-91-5 (4-(3-methyl-4-nitrophenyl)but-3-en-2-amine)
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine
- 2229660-91-5
- EN300-1822684
-
- Inchi: 1S/C11H14N2O2/c1-8-7-10(4-3-9(2)12)5-6-11(8)13(14)15/h3-7,9H,12H2,1-2H3/b4-3+
- InChI Key: XBPDRWUVBMLZFW-ONEGZZNKSA-N
- SMILES: [O-][N+](C1C=CC(/C=C/C(C)N)=CC=1C)=O
Computed Properties
- Exact Mass: 206.105527694g/mol
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 71.8Ų
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822684-0.05g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1822684-0.1g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1822684-0.25g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1822684-0.5g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1822684-1.0g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1822684-2.5g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1822684-5.0g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1822684-10.0g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 10g |
$5405.0 | 2023-06-01 | ||
| Enamine | EN300-1822684-1g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1822684-5g |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine |
2229660-91-5 | 5g |
$2858.0 | 2023-09-19 |
4-(3-methyl-4-nitrophenyl)but-3-en-2-amine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine
Recent Advances in the Study of 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine (CAS: 2229660-91-5)
The compound 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine (CAS: 2229660-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.
Recent studies have focused on the synthesis and optimization of 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological investigations.
In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. Researchers have identified its potential as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.
Additionally, computational modeling and docking studies have been conducted to explore the interaction of 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine with various biological targets. These studies have provided valuable insights into its binding affinity and selectivity, which are critical for the design of more potent and specific derivatives.
Despite these promising findings, challenges remain in the development of 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.
In conclusion, 4-(3-methyl-4-nitrophenyl)but-3-en-2-amine represents a compound of significant interest in the field of chemical biology and drug discovery. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions.
2229660-91-5 (4-(3-methyl-4-nitrophenyl)but-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)